Cas no 2034330-52-2 (7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034330-52-2
• MF: C₁₇H₁₉ClN₂O₅S
• MW: 398.861162424088
• CID: 6564264
• PubChem ID: 119104447
• Update Time: 2025-10-23

7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione
• 7-(2-chlorophenyl)-4-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]-1lambda6,4-thiazepane-1,1-dione
• AKOS026697815
• 2034330-52-2
• 1-(2-(7-(2-chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-oxoethyl)pyrrolidine-2,5-dione
• 1-[2-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• F6557-1938

• Inchi： 1S/C17H19ClN2O5S/c18-13-4-2-1-3-12(13)14-7-8-19(9-10-26(14,24)25)17(23)11-20-15(21)5-6-16(20)22/h1-4,14H,5-11H2
• InChI Key： XPJGHSTUGYGGPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCN(C(CN2C(CCC2=O)=O)=O)CCS1(=O)=O

Computed Properties

• Exact Mass: 398.0703206g/mol
• Monoisotopic Mass: 398.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 100Ų

Additional information on 7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione

Professional Introduction to Compound with CAS No. 2034330-52-2 and Product Name: 7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione

The compound identified by the CAS number 2034330-52-2 and the product name 7-(2-chlorophenyl)-4-2-(2,5-dioxopyrrolidin-1-yl)acetyl-1lambda6,4-thiazepane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including a thiazepane core, which is known for its versatility in drug design, and an acetyl-substituted side chain linked to a dioxopyrrolidine moiety. These features contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of thiazepane derivatives in the development of novel therapeutic agents. Thiazepanes, as a class of compounds, exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticonvulsant effects. The presence of the 7-(2-chlorophenyl) group in the molecular structure further enhances its pharmacological potential by introducing lipophilicity and electronic modulation. This substitution pattern is frequently employed in drug design to improve membrane permeability and binding affinity to biological targets.

The dioxopyrrolidine component of the compound is another critical feature that contributes to its pharmacological profile. Dioxopyrrolidines have been investigated for their ability to interact with various biological pathways, particularly those involving enzyme inhibition and receptor binding. In particular, studies have demonstrated that dioxopyrrolidine derivatives can modulate the activity of enzymes such as cyclooxygenases (COX) and carbonic anhydrases (CA), which are implicated in inflammatory and metabolic disorders. The acetyl group attached to the dioxopyrrolidine moiety may also play a role in enhancing the compound's solubility and bioavailability, making it more suitable for clinical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs targeting neurological disorders. The thiazepane core has been shown to interact with neurotransmitter systems, particularly those involving serotonin and dopamine. This suggests that derivatives of this compound may have applications in treating conditions such as depression, anxiety, and Parkinson's disease. Furthermore, the combination of the 2-chlorophenyl group and the dioxopyrrolidine moiety may enhance its ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug delivery.

Current research efforts are focused on optimizing the chemical structure of this compound to improve its pharmacokinetic properties while maintaining or enhancing its biological activity. Techniques such as computational modeling and high-throughput screening are being employed to identify structural analogs with improved efficacy and reduced toxicity. Additionally, preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models of various diseases. These studies aim to provide a solid foundation for future clinical trials in humans.

The development of novel therapeutic agents requires a comprehensive understanding of their chemical behavior and interactions with biological systems. The compound with CAS No. 2034330-52-2 exemplifies this challenge by integrating multiple functional groups that contribute to its complex pharmacological profile. The thiazepane core, dioxopyrrolidine moiety, and 7-(2-chlorophenyl) substituent work synergistically to produce a molecule with promising therapeutic potential. As research continues to uncover new applications for this class of compounds, it is likely that derivatives of this molecule will play an important role in addressing unmet medical needs.

In conclusion, the compound identified by CAS No. 2034330-52-2 represents a significant advancement in pharmaceutical chemistry. Its unique structure combines several key functional groups that contribute to its biological activity and pharmacokinetic properties. Ongoing research efforts aim to optimize its chemical structure and evaluate its therapeutic potential in various disease models. As our understanding of drug design principles continues to evolve, compounds like this one will remain at the forefront of efforts to develop novel therapeutic agents.